Cas no 941931-39-1 (N-(6-chloro-1,3-benzothiazol-2-yl)-2-4-(ethanesulfonyl)phenylacetamide)

• Product Name: N-(6-chloro-1,3-benzothiazol-2-yl)-2-4-(ethanesulfonyl)phenylacetamide
• CAS No: 941931-39-1
• MF: C₁₇H₁₅ClN₂O₃S₂
• MW: 394.895600557327
• CID: 5501362
• Update Time: 2025-10-31

N-(6-chloro-1,3-benzothiazol-2-yl)-2-4-(ethanesulfonyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloro-1,3-benzothiazol-2-yl)-2-(4-ethylsulfonylphenyl)acetamide
• N-(6-chloro-1,3-benzothiazol-2-yl)-2-4-(ethanesulfonyl)phenylacetamide

• Inchi： 1S/C17H15ClN2O3S2/c1-2-25(22,23)13-6-3-11(4-7-13)9-16(21)20-17-19-14-8-5-12(18)10-15(14)24-17/h3-8,10H,2,9H2,1H3,(H,19,20,21)
• InChI Key： KPIYVAXBIYEEMY-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(Cl)C=C2S1)(=O)CC1=CC=C(S(CC)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(6-chloro-1,3-benzothiazol-2-yl)-2-4-(ethanesulfonyl)phenylacetamide

Comprehensive Overview of N-(6-chloro-1,3-benzothiazol-2-yl)-2-4-(ethanesulfonyl)phenylacetamide (CAS No. 941931-39-1)

N-(6-chloro-1,3-benzothiazol-2-yl)-2-4-(ethanesulfonyl)phenylacetamide (CAS No. 941931-39-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 941931-39-1, belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. Researchers are particularly interested in its molecular structure, which combines a chlorobenzothiazole moiety with an ethanesulfonylphenylacetamide group, offering a promising scaffold for drug discovery.

The synthetic pathway of N-(6-chloro-1,3-benzothiazol-2-yl)-2-4-(ethanesulfonyl)phenylacetamide involves multi-step organic reactions, including condensation and sulfonylation, to achieve high purity and yield. Its chemical stability and solubility profile make it suitable for various experimental conditions, particularly in high-throughput screening (HTS) assays. Recent studies have explored its potential as a kinase inhibitor, with preliminary data suggesting interactions with key enzymatic targets involved in cellular signaling pathways. This aligns with the growing demand for small-molecule modulators in precision medicine.

In the context of drug development, CAS 941931-39-1 is often discussed alongside structure-activity relationship (SAR) studies. Its chloro-substituted benzothiazole core is a critical feature for binding affinity, while the ethanesulfonyl group enhances metabolic stability. These attributes have led to investigations into its potential for treating chronic inflammatory diseases and neurodegenerative disorders, topics frequently searched in biomedical literature. Additionally, its ADME (Absorption, Distribution, Metabolism, Excretion) properties are under scrutiny to evaluate its viability as a lead compound.

The compound’s relevance extends to computational chemistry, where molecular docking simulations predict its interactions with protein targets. This approach is increasingly popular among researchers leveraging AI-driven drug design, a trending topic in pharmaceutical innovation. Furthermore, 941931-39-1 has been cited in patents related to cancer therapeutics, reflecting its potential in oncology research. Its mechanism of action may involve modulation of apoptosis-related proteins, a hotly debated subject in cell biology forums.

From an industrial perspective, N-(6-chloro-1,3-benzothiazol-2-yl)-2-4-(ethanesulfonyl)phenylacetamide is synthesized under Good Manufacturing Practices (GMP) to ensure consistency for preclinical trials. Analytical techniques such as HPLC and LC-MS are employed to validate its purity, addressing the stringent requirements of regulatory agencies. The compound’s patent landscape and market potential are also areas of interest, particularly for biotech startups focusing on novel therapeutics.

In summary, CAS No. 941931-39-1 represents a compelling case study in medicinal chemistry, bridging gaps between theoretical research and practical applications. Its multifaceted role in targeted therapy and molecular pharmacology underscores its value in modern science. As the demand for personalized medicine grows, compounds like this will likely remain at the forefront of innovative drug discovery.